Cas no 2034318-85-7 (1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• CAS No: 2034318-85-7
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5348672
• Update Time: 2025-08-04

1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-3-yl)ethanone
• 1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-2-thiophen-3-ylethanone
• 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C16H20N4O2S/c1-19(2)14-8-17-9-15(18-14)22-13-3-5-20(10-13)16(21)7-12-4-6-23-11-12/h4,6,8-9,11,13H,3,5,7,10H2,1-2H3
• InChI Key： UAMUOHKUVCTAPC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(N1CCC(C1)OC1C=NC=C(N(C)C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• XLogP3: 1.5
• Topological Polar Surface Area: 86.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

Introduction to 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one and Its Significance in Modern Chemical Research

The compound with the CAS number 2034318-85-7, formally known as 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the scientific community due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including dimethylamino, pyrazinyl, pyrrolidinyl, and thiophenyl moieties, endows this compound with unique chemical properties that make it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed drug design (MTDD), a strategy that aims to simultaneously modulate multiple biological targets to enhance therapeutic efficacy and reduce side effects. The structural complexity of 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one aligns well with this approach, as it incorporates elements that can interact with various biological pathways. For instance, the dimethylamino group is known to enhance lipophilicity and improve blood-brain barrier penetration, while the pyrazinyl and pyrrolidinyl rings are frequently found in bioactive molecules due to their ability to engage with specific enzymes and receptors.

In the realm of neuroscience research, compounds containing thiophene scaffolds have shown promise in the treatment of neurological disorders. The thiophen-3-yl substituent in this molecule may contribute to its potential activity against conditions such as Alzheimer's disease and Parkinson's disease by interacting with key neurotransmitter systems. Moreover, the oxy linkage between the pyrazine ring and the pyrrolidine moiety introduces a flexible region that can be exploited to optimize binding affinity and selectivity. This structural feature is particularly relevant in the context of drug design, where subtle modifications can significantly impact biological activity.

The synthesis of such complex molecules often presents significant challenges, requiring meticulous planning and execution. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct intricate structures like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions, nucleophilic substitution, and intramolecular cyclization have been instrumental in facilitating the assembly of these advanced scaffolds. The development of efficient synthetic routes not only accelerates the discovery process but also allows for greater exploration of structural diversity, which is crucial for identifying novel lead compounds.

From a computational chemistry perspective, the study of molecules like 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one benefits from advancements in molecular modeling and simulation techniques. These tools enable researchers to predict binding affinities, assess metabolic stability, and explore potential drug-like properties without the need for extensive experimental screening. For instance, molecular dynamics (MD) simulations can provide insights into the conformational behavior of this compound, while quantum mechanical (QM) calculations can elucidate electronic structures and reaction mechanisms. Such computational approaches are indispensable in modern drug discovery pipelines, offering a cost-effective and time-efficient means to evaluate candidate molecules.

The pharmacological evaluation of this compound has been a focus of several recent studies aimed at identifying new therapeutic interventions. Initial investigations have suggested that it may exhibit activity against various biological targets relevant to human health. For example, preclinical studies have indicated potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases including cancer and cardiovascular disorders. Additionally, the presence of multiple aromatic rings may contribute to its ability to modulate receptor activity, making it a candidate for applications in central nervous system (CNS) disorders.

The role of structure-based drug design (SBDD) cannot be overstated in the development of novel therapeutics. By leveraging high-resolution structural information obtained through techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can rationally design modifications to enhance binding interactions with biological targets. The complex architecture of 1-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidin-1-yl)-2-(thiophen-3-yl)ethan-1-one provides ample opportunities for such rational design approaches, allowing for fine-tuning of key pharmacophoric elements.

Furthermore, the integration of artificial intelligence (AI) and machine learning (ML) into drug discovery workflows has opened new avenues for accelerating the identification and optimization of bioactive compounds. AI-driven platforms can analyze vast datasets containing structural information, biological activity data, and synthetic feasibility metrics to predict promising candidates. This high-throughput virtual screening approach complements traditional experimental methods by rapidly narrowing down large libraries of compounds for further investigation. In this context, molecules like our subject compound serve as valuable starting points for AI-assisted drug development initiatives.

The environmental impact of chemical research is also an increasingly important consideration today. Sustainable synthetic methodologies are being developed to minimize waste generation and reduce energy consumption during drug production processes. Green chemistry principles emphasize atom economy, solvent efficiency, and waste reduction—all critical factors when designing synthetic routes for complex molecules like this one. By adopting environmentally conscious practices throughout research and development cycles, 1-(3-{[6-(dimethylamino)pyrazin--2--y l]oxy}pyrrolidin--1--y l)-2--(thiophen--3--y l)ethan--1--one could contribute positively toward more sustainable pharmaceutical manufacturing paradigms.

In conclusion, 1-(3-{[6-(dimethylamino)pyrazine -2-y l]oxy} pyrrolidine - 1 - yl ) - 2 - ( thiophene - 3 - y l ) eth an - 1 - o ne ( CAS no . 2034318 -85 -7 ) stands out as a structurally sophisticated molecule with significant potential applications across multiple domains within chemical research . Its unique combination o f functional groups , coupled w ith recent advances i n synthetic , computational , an d pharmacological methodologies , positions i t as an exciting prospect f or future therapeutic development . As science continues t o evolve , compounds such as thi s will play an increasingly important role i n addressing complex challenges i n medicine an d beyond . p >